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Compound of Interest

Compound Name: Isopropylidenylacetyl-marmesin

Cat. No.: B1633412

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropylidenylacetyl-marmesin is a naturally occurring coumarin, a class of benzopyrone
compounds widely distributed in the plant kingdom. It has been identified in various plant
species, including Ferulago bracteata and Peucedanum praeruptorum.[1][2] As a member of
the coumarin family, Isopropylidenylacetyl-marmesin is of interest to the scientific community
for its potential biological activities, which may include anti-inflammatory, antioxidant, and
cytotoxic effects. This technical guide provides a comprehensive overview of the known
chemical properties and stability of Isopropylidenylacetyl-marmesin, based on currently
available data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Isopropylidenylacetyl-marmesin is
presented in Table 1. While some data is available from chemical suppliers and metabolomics
studies, a complete experimental characterization of all properties is not yet published in the
scientific literature.

Table 1: Chemical and Physical Properties of Isopropylidenylacetyl-marmesin
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Property Value Source
(2R)-2-(1-hydroxy-1-
methylethyl)-2,3-dihydro-7H-

IUPAC Name N/A
furo[3,2-gJchromen-7-one 3-
methylbut-2-enoate

Synonyms (x)-Prantschimgin [1]

CAS Number 35178-20-2 N/A

Molecular Formula C19H2005 N/A

Molecular Weight 328.36 g/mol N/A

Physical Form Solid N/A

Predicted Boiling Point 475.6 £45.0 °C N/A
Soluble in DMSO (10 mM),

Solubility Chloroform, Dichloromethane, N/A
Ethyl Acetate, Acetone.

Purity >98% (by HPLC) [1]

N Powder: 3 years at -20°C; In
Storage Stability N/A
solvent: 2 years at -80°C.

Stability Profile

Detailed experimental stability studies for Isopropylidenylacetyl-marmesin are not
extensively reported. However, general stability characteristics can be inferred from its
chemical structure and data on related coumarins. The ester linkage in the
isopropylidenylacetyl group may be susceptible to hydrolysis under strong acidic or basic
conditions. The coumarin core is generally stable, but can be sensitive to light.

Photostability

Coumarins can undergo photodegradation upon exposure to UV light. A generalized protocol
for assessing the photostability of Isopropylidenylacetyl-marmesin is outlined below.
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pH Stability

The stability of Isopropylidenylacetyl-marmesin across a range of pH values is crucial for its
handling, formulation, and biological testing. A generalized protocol for evaluating pH stability is

provided.

Experimental Protocols

Detailed experimental protocols for the synthesis and isolation of Isopropylidenylacetyl-
marmesin are not readily available in the public domain. However, based on its natural origin,
a general workflow for its isolation from plant material can be proposed.

Generalized Isolation of Isopropylidenylacetyl-marmesin
from Plant Material

The following diagram illustrates a typical workflow for the isolation of coumarins from a plant

source.
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Extraction and Fractionation
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Y
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Y
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Caption: Generalized workflow for the isolation and purification of Isopropylidenylacetyl-
marmesin.

Biological Activity and Signaling Pathways

While specific studies on the mechanism of action of Isopropylidenylacetyl-marmesin are
limited, preliminary research suggests potential anti-inflammatory, antioxidant, and cytotoxic
activities. For instance, some studies have investigated its effects on cancer cell lines, though
detailed IC50 values and specific molecular targets are not consistently reported.

Given the structural similarity to other coumarins like marmesin, it is plausible that
Isopropylidenylacetyl-marmesin may modulate similar signaling pathways. Marmesin has
been shown to inhibit key signaling cascades involved in cell proliferation and angiogenesis,
such as the Src/MEK/ERK pathway.

The following diagram illustrates a representative signaling pathway that is often targeted by
coumarin compounds. It is important to note that this is a generalized pathway and the specific
effects of Isopropylidenylacetyl-marmesin require further investigation.
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Representative Signaling Pathway Potentially Inhibited by Coumarins

. . Isopropylidenylacetyl-marmesin
Receptor Tyrosine Kinase (Hypothesized)
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Caption: A representative signaling pathway potentially modulated by coumarins like

Isopropylidenylacetyl-marmesin.
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Conclusion

Isopropylidenylacetyl-marmesin is a natural coumarin with potential for further investigation
in drug discovery and development. This guide summarizes the currently available information
on its chemical properties and stability. However, it is evident that there are significant gaps in
the publicly available data, particularly concerning detailed experimental protocols for its
synthesis and isolation, comprehensive stability studies under various conditions, and a
thorough elucidation of its biological mechanism of action and specific signaling pathways.
Further research is warranted to fully characterize this compound and unlock its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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